Cas no 39774-26-0 (2-Bromo-6-phenylpyridine)

• Product Name: 2-Bromo-6-phenylpyridine
• CAS No: 39774-26-0
• MF: C₁₁H₈BrN
• MW: 234.091921806335
• MDL: MFCD00234691
• CID: 55092
• PubChem ID: 354333907
• Update Time: 2025-10-18

2-Bromo-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-phenylpyridine
• 2-Brom-6-phenyl-pyridin
• 2-bromo-6-phenylpyridine(SALTDATA: FREE)
• 2-phenyl-6-bromo-pyridine
• Pyridine,2-bromo-6-phenyl
• 6-Bromo-2-phenylpyridine
• Pyridine, 2-bromo-6-phenyl-
• XIYPPJVLAAXYAB-UHFFFAOYSA-N
• PubChem17431
• 2-bromo-6-phenyl pyridine
• 2-Bromo-6-phenyl-pyridine
• 2-Bromo-6-phenylpyridine #
• VP14216
• HC150056
• SY040479
• BC004241
• V5715
• B5150
• AM20051150
• 774B260
• FT-0611516
• 39774-26-0
• CS-0095767
• AC-23440
• MFCD00234691
• TS-00645
• F30275
• J-508492
• SCHEMBL3768
• EN300-7358504
• A21830
• DTXSID50340943
• AKOS005266470
• AC-907/25005088
• DB-025857

• MDL： MFCD00234691
• Inchi： 1S/C11H8BrN/c12-11-8-4-7-10(13-11)9-5-2-1-3-6-9/h1-8H
• InChI Key： XIYPPJVLAAXYAB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 232.98400
• Monoisotopic Mass: 232.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.5

Experimental Properties

• Melting Point: 50.0 to 54.0 deg-C
• Boiling Point: 315.1℃/760mmHg
• PSA: 12.89000
• LogP: 3.51110

2-Bromo-6-phenylpyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on 2-Bromo-6-phenylpyridine

Professional Introduction to 2-Bromo-6-phenylpyridine (CAS No. 39774-26-0)

2-Bromo-6-phenylpyridine, with the chemical formula C₈H₆BrN and CAS number 39774-26-0, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its versatile applications in synthesizing various biologically active molecules. Its unique structural features, comprising a brominated pyridine ring fused with a phenyl group, make it a valuable building block for drug discovery and material science.

The< strong>2-Bromo-6-phenylpyridine molecule exhibits a high degree of reactivity, particularly at the bromine substituent, which facilitates nucleophilic substitution reactions. This property is exploited in organic synthesis to introduce diverse functional groups, enabling the creation of complex molecular architectures. The phenyl ring contributes to hydrophobic interactions and can be further modified to enhance binding affinity in drug design.

Recent advancements in medicinal chemistry have highlighted the< strong>2-Bromo-6-phenylpyridine as a key precursor in developing novel therapeutic agents. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom's position allows for selective modifications, making it an ideal candidate for generating libraries of compounds for high-throughput screening.

In addition to pharmaceutical applications, 2-Bromo-6-phenylpyridine has been explored in the development of advanced materials. Its ability to form stable coordination complexes with metals has led to research into its use as a ligand in catalysis and as a component in organic electronic devices. The integration of this compound into conductive polymers and semiconductors has shown promise in improving device performance and stability.

The< strong>CAS No. 39774-26-0 identifier ensures standardized recognition and classification within scientific literature and industrial databases. This standardized nomenclature aids researchers in accurately referencing and retrieving information about the compound's properties, synthesis methods, and safety protocols. The systematic naming also supports regulatory compliance and facilitates international collaboration in chemical research.

Current research trends indicate that< strong>2-Bromo-6-phenylpyridine will continue to be a cornerstone in synthetic chemistry due to its adaptability and efficiency in constructing complex molecules. Innovations in green chemistry are driving efforts to optimize its synthesis using environmentally benign methods, reducing waste and energy consumption without compromising yield or purity.

The< strong>brominated pyridine core of< strong>2-Bromo-6-phenylpyridine is particularly noteworthy for its role in modulating biological activity. Pyridine derivatives are well-documented for their pharmacological properties, with modifications at specific positions enhancing target specificity. The bromine atom provides a handle for further functionalization, allowing chemists to fine-tune the molecule's interactions with biological targets.

In conclusion, 2-Bromo-6-phenylpyridine (CAS No. 39774-26-0) represents a cornerstone compound in modern chemical synthesis, with far-reaching implications across pharmaceuticals and materials science. Its structural versatility and reactivity make it indispensable for researchers seeking to develop innovative solutions to complex scientific challenges. As methodologies evolve, this compound will undoubtedly remain at the forefront of chemical innovation.